Cas no 1678-43-9 (2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone)

2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone is a versatile organic intermediate commonly employed in synthetic organic chemistry. Its structure features a phenylacetophenone core functionalized with a p-toluenesulfonyloxy group, enhancing its reactivity in nucleophilic substitution and elimination reactions. This compound is particularly useful in the synthesis of complex molecules, including pharmaceuticals and fine chemicals, due to its ability to act as a leaving group or participate in carbon-carbon bond-forming reactions. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for controlled transformations. Researchers value this compound for its synthetic flexibility and compatibility with various reaction conditions.
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone structure
1678-43-9 structure
Product Name:2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone
CAS No:1678-43-9
MF:C21H18O4S
MW:366.430224895477
MDL:MFCD04038426
CID:117949
PubChem ID:87575487
Update Time:2025-05-20

2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 2-Oxo-1,2-diphenylethyl 4-methylbenzenesulfonate
    • 2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone
    • (2-oxo-1,2-diphenylethyl) 4-methylbenzenesulfonate
    • Ethanone,2-[[(4-methylphenyl)sulfonyl]oxy]-1,2-diphenyl-
    • 1-benzoyl-1-phenylmethyl p-toluenesulfonate
    • 2-Phenyl-2-tosyloxyacetophenone
    • benzoin p-toluenesulfonate
    • O-Tosylbenzoin
    • p-Toluenesulfonic Acid α-Benzoylbenzyl Ester
    • α-Benzoylbenzyl p-Toluenesulfonate
    • Benzoin 4-toluenesulfonate
    • O-(P-TOLUENESULFONYL)BENZOIN
    • ALPHA-(TOSYLOXY)DEOXYBENZOIN
    • ALPHA-(P-TOLUENESULFONYLOXY)DEOXYBENZOIN
    • 2-Phenyl-2-tosyloxyacetophenone O-(p-Toluenesulfonyl)benzoin alpha-(p-Toluenesulfonyloxy)deoxybenzoin O-Tosylbenzoin alpha-(Tosyloxy)deoxybenzoin
    • benzoin tosylate
    • alpha-benzoylbenzyl p-toluenesulfonate
    • VZ25148
    • P1410
    • p-Toluenesulfonic Acid alpha-Benzoylbenzyl Ester
    • 2-Oxo-1,2-diphenylethyl Tosylate
    • Ethanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-1,2-diphenyl-
    • MFCD04038426
    • FT-0633760
    • AKOS015840561
    • DTXSID20471218
    • SY054344
    • 2-[(4-methylbenzenesulfonyl)oxy]-1,2-diphenylethan-1-one
    • 1678-43-9
    • AS-70373
    • 2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone, >/=97%
    • SCHEMBL60545
    • CS-0205691
    • A882211
    • T71899
    • DB-043716
    • 2-[(4-METHYLBENZENESULFONYL)OXY]-1,2-DIPHENYLETHANONE
    • MDL: MFCD04038426
    • Inchi: 1S/C21H18O4S/c1-16-12-14-19(15-13-16)26(23,24)25-21(18-10-6-3-7-11-18)20(22)17-8-4-2-5-9-17/h2-15,21H,1H3
    • InChI Key: DLDWUFCUUXXYTB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 366.09300
  • Monoisotopic Mass: 366.09258022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.8
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.7

Experimental Properties

  • Color/Form: White - pale yellow crystals
  • Density: 1.258
  • Melting Point: 105.0 to 109.0 deg-C
  • Boiling Point: 546.83°C at 760 mmHg
  • Flash Point: 284.512°C
  • Refractive Index: 1.608
  • PSA: 68.82000
  • LogP: 5.40530
  • Solubility: Not determined

2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone Customs Data

  • HS CODE:2914400090
  • Customs Data:

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone Suppliers

Amadis Chemical Company Limited
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(CAS:1678-43-9)2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone
Order Number:A882211
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:06
Price ($):332.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1678-43-9)2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone
A882211
Purity:99%
Quantity:1g
Price ($):332.0
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